Cas no 2172146-40-4 (2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)

• Product Name: 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• CAS No: 2172146-40-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6570630
• PubChem ID: 165878356
• Update Time: 2025-06-07

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• 2-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
• EN300-1514412
• 2172146-40-4

• Inchi： 1S/C25H30N2O5/c1-3-27(15-24(29)30)23(28)13-12-17(2)14-26-25(31)32-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： KFYIEPXENGREIF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid

Comprehensive Overview of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS No. 2172146-40-4)

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS No. 2172146-40-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and drug delivery systems.

The structural complexity of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid highlights its significance in custom peptide design. The ethyl and methyl substituents enhance its lipophilicity, making it suitable for modifying peptide stability and bioavailability. Recent trends in peptide drug discovery emphasize the need for such tailored building blocks, as they enable the development of targeted therapies for conditions like cancer, metabolic disorders, and autoimmune diseases. This aligns with the increasing demand for personalized medicine, a topic frequently queried in scientific databases and AI-driven research tools.

From a synthetic perspective, the Fmoc-protected moiety in CAS No. 2172146-40-4 ensures compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) workflows. The compound’s carboxylic acid terminus allows for further functionalization, enabling its integration into linker molecules or fluorescent probes. Such applications are pivotal in chemical biology and diagnostic imaging, areas where users often search for advanced bioconjugation techniques and click chemistry reagents.

Quality and purity are critical for 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid, as impurities can compromise peptide yield and biological activity. Reputable suppliers typically provide HPLC and MS data to verify its integrity, addressing a common concern among researchers about batch-to-batch consistency. This transparency is essential for laboratories focusing on GMP-compliant production or preclinical studies, where regulatory compliance is a top priority.

In summary, 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS No. 2172146-40-4) is a versatile tool in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug development and biomaterial engineering ensures sustained interest, particularly as the scientific community explores sustainable synthesis methods and AI-aided molecular design—two trending topics in 2024.